
Application Note: Optimization of Composite
Solid Propellants Using DINA Plasticizers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Diethanolnitramine dinitrate

CAS No.: 4185-47-1

Cat. No.: B1604548

Get Quote

Subtitle: Mechanistic Insights, Rheological Control, and Anti-Migration Protocols for Inert and

Energetic DINA Variants

Introduction & Mechanistic Overview
In the formulation of composite solid propellants (CSPs) and polymer-bonded explosives

(PBXs), plasticizers are critical for modifying the viscoelastic properties of the binder matrix. A

unique challenge in propellant literature is the dual nomenclature of "DINA," which refers to two

distinct chemical species. Both serve as plasticizers but fulfill entirely different tactical and

thermodynamic requirements:

Diisononyl Adipate (Inert DINA): A high-molecular-weight aliphatic ester used primarily to

increase the free volume between polymer chains (e.g., in HTPB matrices). By interposing

between polymer chains, it1 for low-temperature applications[1].

Dinitroxydiethylnitramine (Energetic DINA): Also known as N-Nitrodihydroxyethyl dinitrate,

this is an energetic plasticizer containing nitroxy and nitramine groups. It is utilized in
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composite modified double-base (CMDB) and Glycidyl Azide Polymer (GAP) propellants to 2

while simultaneously plasticizing the matrix[2].

Causality of Plasticization & Migration Risks: Plasticizers function via the Free Volume Theory.

DINA molecules reduce intermolecular van der Waals forces and hydrogen bonding within the

primary polymer. This increases the mobility of the polymer segments, which macroscopically

manifests as a reduction in slurry viscosity during casting[1]. However, because plasticizers are

not covalently bound to the matrix, they are highly susceptible to concentration-gradient-driven

migration into adjacent insulation layers (e.g., EPDM). This migration 1, embrittling the

propellant and causing catastrophic debonding[1].

Comparative Physicochemical Data
To ensure accurate formulation, the quantitative distinctions between the two "DINA" variants

must be clearly delineated:

Property
Dinitroxydiethylnitramine
(Energetic DINA)

Diisononyl Adipate (Inert
DINA)

Chemical Formula C₄H₈N₄O₈ C₂₄H₄₆O₄

Molecular Weight 240.13 g/mol 398.6 g/mol

Primary Function
Energy enhancement, CL-20

stabilization

Rheology improvement, Tg​

reduction

Typical Binder System NC, CMDB, GAP HTPB, PBX

Migration Risk
High (Requires GO/polyester

barriers)

Moderate (Diffusion coeff.

∼10−12m2/s )

Thermal Impact 3[3]
Lowers glass transition

temperature ( Tg​)
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Figure 1: Workflow for incorporating DINA plasticizers into composite solid propellants.

Experimental Protocols
Protocol A: Rheological Optimization using Inert DINA
(Diisononyl Adipate)
Objective: To achieve a highly castable HTPB slurry with optimized viscosity while establishing

a self-validating check against post-cure plasticizer migration.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1604548/docs?utm_src=pdf-body-img#application-note-optimization-of-composite-solid-propellants-using-dina-plasticizers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Binder Dehydration: Heat Hydroxyl-terminated polybutadiene (HTPB) to 60°C under a

vacuum (< 5 torr) for 2 hours.

Causality: Removes residual moisture, preventing premature gas-producing side reactions

with isocyanate curing agents.

Plasticizer Integration: Add 10-15 wt% Diisononyl Adipate (DINA) to the HTPB. Mix under

vacuum for 45 minutes.

Causality: Vacuum mixing ensures the removal of micro-bubbles. The aliphatic tail of DINA

intercalates with the polybutadiene backbone, increasing free volume and drastically

reducing the viscosity of the pre-polymer blend.

Solids Loading: Gradually introduce Ammonium Perchlorate (AP) and Aluminum (Al) powder

in increments. Monitor the torque of the planetary mixer. The presence of DINA ensures the

slurry remains fluid despite high solid loadings.

Curing Agent Addition & Casting: Add Isophorone diisocyanate (IPDI) and cast the slurry into

the motor casing. Cure at 60°C for 7 days.

Self-Validation (Migration QC): Extract a core sample near the insulation interface. Perform a

Shore A hardness test at 1 cm, 3 cm, and 25 cm from the interface.

Validation Logic: A uniform Shore A hardness confirms that DINA has not migrated. 1 (e.g.,

from 3% to 2%) indicates capillary diffusion failure, which will reflect as a localized spike in

Shore A hardness[1].

Protocol B: Integration of Energetic DINA
(Dinitroxydiethylnitramine) with ϵ -CL-20
Objective: To formulate a high-energy CMDB/GAP propellant while managing the polymorphic

stability of CL-20 and preventing energetic plasticizer migration.

Anti-Migration Matrix Preparation: Disperse 5 wt% Graphene Oxide (GO) into the EPDM

insulation liner formulation prior to casting the propellant.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.researchgate.net/figure/SEM-image-of-explosive-containing-DINA-as-a-plasticizer_fig2_262343855
https://www.researchgate.net/figure/SEM-image-of-explosive-containing-DINA-as-a-plasticizer_fig2_262343855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Causality:4 that physically impedes the diffusion of the low-molecular-weight energetic

DINA, reducing its diffusion coefficient to the 10−14m2/s range[4].

Energetic Plasticizer Blending: Blend Dinitroxydiethylnitramine (DINA) with the GAP or

Nitrocellulose (NC) binder at 40°C.

CL-20 Incorporation (Critical Thermal Control): Slowly add ϵ -CL-20 crystals.

Causality: Energetic DINA interacts with the crystal lattice of CL-20, 3 (from the stable ϵ -

CL-20 to the more sensitive α -CL-20) down to 75°C[3]. Therefore, the mixing temperature

must strictly not exceed 50°C to prevent crystal volume expansion and surface cracking.

Curing: Cure the propellant at a controlled 50°C.

Self-Validation (Polymorphic QC): Analyze the cured propellant utilizing Raman spectroscopy

and Differential Scanning Calorimetry (DSC).

Validation Logic: The 5 confirms that the thermal controls successfully prevented the

DINA-induced polymorphic transition[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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